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Compound of Interest

Compound Name: IS-159

CAS No.: 133790-13-3

Cat. No.: B1672191

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on improving the solubility of FCN-159 for experimental use. FCN-

159 is a potent and selective MEK1/2 inhibitor with low aqueous solubility, which can present

challenges in experimental settings. This guide offers troubleshooting advice and frequently

asked questions (FAQs) to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of FCN-159?

A1: For most in vitro applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing a high-concentration stock solution of FCN-159.[1] FCN-159, like many other kinase

inhibitors, is hydrophobic and exhibits poor solubility in aqueous solutions.[1] Creating a

concentrated stock in an organic solvent like DMSO is a standard and effective first step.[1]

Q2: What is a typical concentration for an FCN-159 stock solution in DMSO?

A2: While the maximum solubility of FCN-159 in DMSO is not publicly specified, a common

practice for similar poorly soluble kinase inhibitors is to prepare a stock solution in the range of
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10-50 mM. For example, the MEK inhibitor Selumetinib can be dissolved in DMSO at

concentrations as high as 92 mg/mL (~200 mM), and Trametinib at 20 mg/mL with warming.[2]

[3] It is advisable to start with a modest concentration, such as 10 mM, and visually inspect for

complete dissolution before attempting higher concentrations.

Q3: My FCN-159 is not fully dissolving in DMSO at room temperature. What can I do?

A3: If you encounter difficulty in dissolving FCN-159 in DMSO, you can employ the following

techniques:

Gentle Warming: Warm the solution in a water bath at 37°C for 5-10 minutes.[1][4]

Vortexing: Vigorously vortex the solution for several minutes.

Sonication: Use an ultrasonic bath to aid in the dissolution process.[4]

Always ensure the vial is tightly capped during these procedures to prevent solvent evaporation

and contamination.

Q4: I've prepared a DMSO stock solution. How should I store it?

A4: To maintain the stability and integrity of your FCN-159 stock solution, it is recommended to:

Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Store the aliquots in a tightly sealed vial at -20°C or -80°C for long-term storage.

Q5: My FCN-159 precipitates when I dilute the DMSO stock into my aqueous cell culture

medium. How can I prevent this?

A5: Precipitation upon dilution into an aqueous buffer is a common issue with hydrophobic

compounds.[1] Here are some troubleshooting steps:

Lower the Final Concentration: The final concentration of FCN-159 in your experiment may

be exceeding its aqueous solubility limit. Try using a lower final concentration.

Maintain a Low DMSO Concentration: Ensure the final concentration of DMSO in your cell

culture medium is low, typically below 0.5%, as higher concentrations can be toxic to cells.
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Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO

stock in the aqueous buffer.

Rapid Mixing: Add the FCN-159 stock solution to the aqueous buffer while vortexing or

stirring to promote rapid dispersion.

Use of Surfactants: For some applications, adding a small amount of a non-ionic surfactant

like Tween-80 or Pluronic F-68 to the aqueous buffer can help maintain solubility.
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Problem Possible Cause Recommended Solution

FCN-159 powder will not

dissolve in DMSO.

Insufficient solvent or low

temperature.

Increase the volume of DMSO.

Gently warm the solution to

37°C and/or sonicate for 5-10

minutes.[1][4]

Precipitation occurs in the

stock solution during storage.

The stock solution is

supersaturated or has

undergone freeze-thaw cycles.

Prepare a new stock solution

at a slightly lower

concentration. Ensure proper

aliquoting to avoid repeated

freezing and thawing.

Inconsistent results in cell-

based assays.

Precipitation of FCN-159 in the

cell culture medium, leading to

an inaccurate effective

concentration.

Visually inspect your assay

plates for any signs of

precipitation. Perform a

solubility test in your specific

cell culture medium. Lower the

final concentration of FCN-159.

Difficulty in preparing a

formulation for in vivo studies.

FCN-159 has low aqueous

solubility and permeability

(BCS Class IV).

A simple aqueous solution is

not feasible. Consider

formulating FCN-159 in a

vehicle containing co-solvents

and/or surfactants. A common

starting point for poorly soluble

compounds is a formulation

containing PEG300 and

Tween80 in a saline or water

solution.[5] However, the

optimal formulation will need to

be determined empirically.

Quantitative Data Summary
While specific quantitative solubility data for FCN-159 in various solvents is not readily

available in the public domain, the following table provides solubility information for other MEK

inhibitors, which can serve as a useful reference.
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Compound Solvent Solubility Notes

Trametinib DMSO ~3 mg/mL -

Trametinib Dimethyl Formamide ~2 mg/mL -

Trametinib
DMSO:PBS (pH 7.2)

(1:2)
~0.3 mg/mL

After initial dissolution

in DMSO.

Selumetinib DMSO 91-200 mg/mL [2][5]

Selumetinib Ethanol ~2.5 mg/mL With warming.[2]

Selumetinib Water
Very poorly soluble

(~25-50 µM)
[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM FCN-159 Stock Solution in DMSO

Materials:

FCN-159 (Molecular Weight: 665.5 g/mol )

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or sonicator (optional)

Procedure:

Calculate the required mass of FCN-159:

For 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 0.001 L * 665.5 g/mol = 0.006655 g = 6.655 mg
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Weighing FCN-159:

Carefully weigh out 6.655 mg of FCN-159 powder and place it into a sterile vial.

Dissolution:

Add 1 mL of high-purity DMSO to the vial containing the FCN-159 powder.

Cap the vial tightly and vortex thoroughly for 2-3 minutes.

Visually inspect the solution to ensure that all the solid has dissolved.

Troubleshooting Dissolution:

If the FCN-159 has not fully dissolved, gently warm the vial in a 37°C water bath for 5-10

minutes, vortexing intermittently.[1][4]

Alternatively, place the vial in an ultrasonic bath for 5-10 minutes.[4]

Storage:

Once the FCN-159 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.
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Experimental Workflow for FCN-159 Solubilization

Start: FCN-159 Powder

Weigh FCN-159

Add Anhydrous DMSO

Vortex/Mix

Completely Dissolved?

Troubleshoot:
- Warm to 37°C

- Sonicate

No

10 mM Stock Solution

Yes

Aliquot for Single Use

Store at -20°C / -80°C

Ready for Experimental Use

Click to download full resolution via product page

Caption: Workflow for preparing an FCN-159 stock solution.
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Simplified RAS/RAF/MEK/ERK Signaling Pathway
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Click to download full resolution via product page

Caption: FCN-159 inhibits the RAS/RAF/MEK/ERK pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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